3-(2-Fluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2-fluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H8FNO/c12-10-6-2-1-4-8(10)9-5-3-7-13-11(9)14/h1-7H,(H,13,14)
• InChI Key: BQPYGMVWWYACCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CNC2=O)F
• Molecular Formula: C11H8FNO
• DSSTOX Substance ID: DTXSID90673343
• Molecular Weight: 189.19 g/mol
• CAS RN: 1214330-31-0

Description

3-(2-Fluorophenyl)-2-hydroxypyridine (3F2HP) is a compound belonging to the class of heterocyclic compounds that has been studied for its potential medical applications. This compound has been studied for its potential to be used in a number of medical and scientific applications, including as an intermediate in the synthesis of drugs, as a starting material for the synthesis of other compounds, and as a potential therapeutic agent. It has been found to exhibit a variety of biochemical and physiological effects, and has been studied for its potential to be used in a variety of laboratory experiments.

Scientific Research Applications

3-(2-Fluorophenyl)-2-hydroxypyridine, 95% has been studied for its potential to be used in a number of scientific research applications. It has been found to be a useful intermediate in the synthesis of various drugs, including antifungal agents, anti-inflammatory agents, and antibiotics. It has also been studied for its potential to be used as a starting material for the synthesis of other compounds. Additionally, it has been studied for its potential to be used as a therapeutic agent, as it has been found to exhibit a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(2-Fluorophenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, it has been found to interact with a variety of other proteins, such as those involved in signal transduction pathways, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects
3-(2-Fluorophenyl)-2-hydroxypyridine, 95% has been found to exhibit a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, it has been found to interact with a variety of other proteins, such as those involved in signal transduction pathways, which may explain its potential therapeutic effects. It has also been found to exhibit antioxidant activity, which may explain its potential to be used as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The use of 3-(2-Fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Additionally, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, there are also some limitations to its use. It is not very soluble in organic solvents, which can limit its use in certain experiments. Additionally, it is not very stable in the presence of light or heat, which can limit its use in certain experiments.

Future Directions

The use of 3-(2-Fluorophenyl)-2-hydroxypyridine, 95% in medical and scientific applications is an area of ongoing research. Potential future directions for research include the development of new synthesis methods for 3-(2-Fluorophenyl)-2-hydroxypyridine, 95%, the exploration of its potential therapeutic applications, and the further study of its biochemical and physiological effects. Additionally, further research could be conducted on its potential to be used as an intermediate in the synthesis of other compounds, as well as its potential to be used in a variety of laboratory experiments.

Synthesis Methods

3-(2-Fluorophenyl)-2-hydroxypyridine, 95% can be synthesized using a number of methods. One method involves the reaction of 2-fluorophenol with an appropriate base, such as sodium hydroxide or potassium hydroxide, in the presence of an appropriate solvent, such as water or methanol. This reaction produces an intermediate, which can then be reacted with a suitable nucleophile, such as a thiol or an amine, to form 3-(2-Fluorophenyl)-2-hydroxypyridine, 95%. Another method involves the reaction of 2-fluorophenol with an appropriate base, such as sodium hydroxide or potassium hydroxide, in the presence of an appropriate solvent, such as water or methanol, and an appropriate catalyst, such as palladium or platinum. This reaction produces an intermediate, which can then be reacted with a suitable nucleophile, such as a thiol or an amine, to form 3-(2-Fluorophenyl)-2-hydroxypyridine, 95%.